N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-4-fluoro-2-methylbenzenesulfonamide

• IUPAC Name: N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-4-fluoro-2-methylbenzenesulfonamide
• InChI: InChI=1S/C15H19FN2O5S/c1-11-10-12(16)2-3-13(11)24(21,22)17-6-8-23-9-7-18-14(19)4-5-15(18)20/h2-3,10,17H,4-9H2,1H3
• InChI Key: PEUCAPBOMOEWBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NCCOCCN2C(=O)CCC2=O
• Molecular Formula: C15H19FN2O5S
• Molecular Weight: 358.4 g/mol
• CAS No.: 2034615-54-6

Description

This compound is a sulfonamide derivative, which is a functional group that is often found in various pharmaceutical drugs. The presence of the 2,5-dioxopyrrolidin-1-yl (also known as a pyrrolidone ring) could suggest that this compound might have some biological activity.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. Unfortunately, without specific data, I can’t provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its functional groups. For example, the presence of the sulfonamide group could increase the compound’s water solubility.

Scientific Research Applications

Quantum Chemical and Molecular Dynamic Simulation Studies

A study by Kaya et al. (2016) explored the adsorption and corrosion inhibition properties of three piperidine derivatives on iron corrosion through quantum chemical calculations and molecular dynamics simulations. These derivatives exhibit potential as corrosion inhibitors due to their adsorption behaviors on metal surfaces, indicating their utility in protecting metals from corrosion (Kaya et al., 2016).

Selective Cyclooxygenase-2 Inhibitors

Hashimoto et al. (2002) synthesized a series of benzenesulfonamide derivatives evaluated for their ability to inhibit cyclooxygenase-2 (COX-2) and found that the introduction of a fluorine atom increases COX-1/COX-2 selectivity. This research led to the identification of a potent and selective COX-2 inhibitor, highlighting the compound's relevance in the development of anti-inflammatory drugs (Hashimoto et al., 2002).

Thermodynamic and Spectroscopic Properties

The thermodynamic and spectroscopic properties of 2-pyrrolidinones and N-methylbenzenesulfonamide solvent systems were investigated by Pirilä-Honkanen (1996), focusing on intermolecular interactions and preferential solvation. This study contributes to our understanding of the solvent behaviors of related compounds (Pirilä-Honkanen, 1996).

Anticancer Property and Structural Characterization

Research by Zhang and colleagues (2010) on the synthesis, crystal structure, and anticancer properties of a novel furan-2(5H)-ylidene derivative provides insights into the potential therapeutic applications of similar sulfonamide compounds in cancer treatment (Zhang et al., 2010).

N-Fluorobenzenesulfonimide Based Functionalization

Li, Lou, and Gan (2015) explored the reaction of N-fluorobenzenesulfonimide (NFSI) with C60, leading to various fullerene adducts. This work demonstrates the versatility of NFSI in organic synthesis, especially in the functionalization of fullerenes for material science applications (Li, Lou, & Gan, 2015).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds have been designed as analogues of previously described 2-(2,5-dioxopyrrolidin-1-yl)-2-alkylacetamides . These analogues often target specific proteins or enzymes in the body, altering their function to achieve a desired therapeutic effect.

Mode of Action

Based on the structure and the known actions of similar compounds, it can be inferred that it likely interacts with its target through a specific binding site, leading to changes in the target’s function .

Biochemical Pathways

Similar compounds have been shown to influence various biochemical pathways, leading to downstream effects such as the inhibition of certain enzymes or the modulation of signal transduction pathways .

Pharmacokinetics

One study has shown that a similar compound revealed high metabolic stability on human liver microsomes . This suggests that the compound may have good bioavailability and a favorable pharmacokinetic profile.

Result of Action

Similar compounds have been shown to have potent anticonvulsant properties and favorable safety profiles . This suggests that the compound may have potential therapeutic applications in the treatment of conditions such as epilepsy.

Future Directions

The future directions for this compound would likely depend on its intended use and effectiveness. If it shows promise in preliminary studies, it could be further developed and eventually tested in clinical trials.